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In the field of digital forensics, the principle of "forensic soundness" is paramount. It ensures
that digital evidence is collected, preserved, and analyzed in a manner that is defensible,
repeatable, and maintains the original integrity of the data for use in legal proceedings.[1][2] A
forensically sound process guarantees that the evidence presented is an accurate
representation of what was on the original device, free from contamination or alteration by the
investigation process itself.[3] This guide provides a comparative analysis of the forensic
soundness of MSAB's data extraction process, primarily through its XRY toolset, against other
industry-standard alternatives.

Experimental Protocols for Evaluating Forensic
Soundness

To objectively assess the performance of a mobile forensic tool, a rigorous and repeatable
experimental protocol is required. The methodology established by the National Institute of
Standards and Technology (NIST) through its Computer Forensic Tool Testing (CFTT) project
serves as the industry benchmark.[4][5][6]

The typical protocol involves the following phases:

o Test Device Preparation: A mobile device is populated with a known and documented
dataset. This includes contacts, call logs, SMS/MMS messages, emails, web history, photos,
videos, and data from various applications.[4] The hash values (a unique digital fingerprint)
of key files are calculated and recorded to serve as a baseline for integrity checks.
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o Data Acquisition: The forensic tool being tested (e.g., MSAB XRY) is used to perform a data
extraction on the prepared device. Both logical and physical extraction methods are typically
tested.[5][7] The tool's entire process is documented, including the software version, steps
taken by the examiner, and any errors encountered.

o Data Verification and Analysis: The extracted data is compared against the original dataset.
The core of the assessment lies in answering several key questions:

o Integrity: Does the hash value of the extracted data match the baseline hash value of the
original data?[3]

o Completeness: Did the tool recover all the data from the known dataset?

o Accuracy: Is the extracted data, such as timestamps and message content, presented
correctly and without modification?

o Repeatability: Does repeating the extraction process with the same tool yield the identical

results?

o Reporting: The tool's ability to generate a comprehensive and tamper-proof report is
evaluated. This report should include a detailed audit log of all actions performed during the
extraction process to maintain a clear chain of custody.[3][9]

Comparative Analysis of Data Extraction Tools

MSAB's primary competitor in the mobile forensics market is Cellebrite. Both companies offer
sophisticated solutions that are widely used by law enforcement and digital forensic
professionals.[8][10][11] The following table compares their features as they relate to ensuring
a forensically sound process.
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Feature | Metric

MSAB (XRY
Platform)

Cellebrite (UFED
Platform)

Key
Considerations for
Forensic
Soundness

Forensic Integrity

Employs a proprietary,
secure .xry file format
to ensure evidence
integrity.[9][12]
Includes a
comprehensive audit

log of the entire

Uses proprietary file
formats with built-in
hashing (e.g., .ufd,
.ufdx). Generates
detailed reports and
logs to document the

process.

A secure, verifiable file
format and a complete
audit trail are crucial
for demonstrating that
evidence has not
been altered and for

maintaining the chain

Data Validation

extraction process. of custody.
) The ability to
The accompanying ) ) )
The Physical Analyzer  independently verify
XAMN software can ) )
software is used to the cryptographic

be used to validate
the integrity of the .xry
file after extraction.
[13][14]

process and verify the
integrity of the

extracted data.

hash of the evidence
file is a cornerstone of
a forensically sound

process.

Extraction Methods

Provides a full range
of techniques: Logical,
Physical, File System,
Cloud, and XRY
Photon for app data.

[719]

Offers a
comprehensive set of
extraction methods,
including Logical,
Physical, Full File
System, and cloud

extraction capabilities.

The chosen method
must be the least
intrusive necessary
while still acquiring the
required evidence.
Physical extractions
provide the most data
but carry a higher risk
of altering the device

State.

Bypass Capabilities

Develops techniques
to bypass locks,
passwords, and
encryption on a wide
range of mobile
devices.[8][15]

A recognized leader in
developing exploits
and methods to
bypass advanced

security measures on

While necessary for
accessing data, these
methods must be
carefully tested and
validated to ensure

they do not write data
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modern smartphones.

[8]

back to the device,
which would
compromise forensic

integrity.

Device & OS Support

Extensive support for
a vast range of mobile
devices, including
various chipsets and
operating systems like
iOS and Android.[8][9]

Broad compatibility
with a multitude of
devices and operating
systems, frequently
updated to support the
latest models and

software versions.[8]

Atool's effectiveness
is dependent on its
ability to support the
specific device under
investigation. Lack of
support can lead to
incomplete or failed

extractions.

Visualizing Forensic Workflows

To better understand the processes discussed, the following diagrams illustrate the standard

digital forensic workflow and the logic behind validating a data extraction.
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Generate Hash Value
(Digital Fingerprint)

erify Integrity

Phase 3vExamination & Analysis

Analyze Extracted Data
(e.g., using MSAB XAMN)

Y

Generate Forensic Report
(Findings & Audit Trail)

Phase 4: P"esentation

Present Evidence
in Court
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Caption: High-level workflow of the digital forensic process.
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Begin Validation
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(Create Forensic Image)

Generate Hash of
Forensic Image
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Forensic Soundness Principle:
Data Integrity NOT Verified
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Caption: Logical process for validating data integrity.

Conclusion
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Both MSAB and its primary competitors have developed their data extraction tools with the
core principles of forensic soundness in mind. They incorporate essential features such as
secure file formats, comprehensive audit logging, and cryptographic hashing to ensure the
integrity and admissibility of digital evidence.[8][9] While user reports may suggest one tool has
an advantage for specific devices or data types, the forensic soundness of an extraction relies
less on the brand of the tool and more on the adherence of the forensic examiner to validated,
standardized protocols like those outlined by NIST.[16][17] Ultimately, the choice of tool often
comes down to the specific needs of an investigation, device support, and the resources of the
forensic lab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. dspacemainprd01.lib.uwaterloo.ca [dspacemainprd01.lib.uwaterloo.ca]
. exterro.com [exterro.com]

. towerforensics.co.uk [towerforensics.co.uk]

. Mobile Devices | NIST [nist.gov]

. hist.gov [nist.gov]

. Mobile Forensics | CSRC [csrc.nist.rip]

. msab.com [msab.com]

. salvationdata.com [salvationdata.com]

°
(o] [00] ~ » ol EEN w N =

. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
» 10. forensicscijournal.com [forensicscijournal.com]

e 11.ijict.iaescore.com [ijict.iaescore.com]

e 12. forensicfocus.com [forensicfocus.com]

e 13. msab.com [msab.com]

e 14. msab.com [msab.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://www.salvationdata.com/knowledge/mobile-forensics-2/
https://www.msab.com/product/digital-forensics/
https://www.reddit.com/r/digitalforensics/comments/1i8ggb8/xry_vs_cellbrite/?rdt=62824
https://athenaforensics.co.uk/wp-content/uploads/2019/01/NIST-Guidelines-on-Mobile-Device-Forensics-05-2014.pdf
https://www.benchchem.com/product/b15602742?utm_src=pdf-custom-synthesis
https://dspacemainprd01.lib.uwaterloo.ca/server/api/core/bitstreams/f3901469-fccf-42c8-bbfe-daeb31f4473a/content
https://www.exterro.com/resources/blog/what-does-it-mean-to-be-forensically-sound
https://www.towerforensics.co.uk/blog/forensically-sound-acquisition/
https://www.nist.gov/itl/ssd/software-quality-group/computer-forensics-tool-testing-program-cftt/cftt-technical/mobile
https://www.nist.gov/system/files/documents/2021/02/24/Mobile%20Device%20Forensic%20Tool%20Test%20Specification%20V%203.1.pdf
https://csrc.nist.rip/Projects/mobile-forensics/cftt
https://www.msab.com/glossary/forensic-data-extraction-techniques/
https://www.salvationdata.com/knowledge/mobile-forensics-2/
https://www.msab.com/product/digital-forensics/
https://www.forensicscijournal.com/journals/jfsr/jfsr-aid1039.php
https://ijict.iaescore.com/index.php/IJICT/article/download/21038/13073
https://www.forensicfocus.com/author/xry_msab/
https://www.msab.com/tutorials/how-to-perform-xry-file-validation/
https://www.msab.com/ja/tutorials/how-to-perform-xry-file-validation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 15. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
e 16. Reddit - The heart of the internet [reddit.com]
e 17. athenaforensics.co.uk [athenaforensics.co.uk]

 To cite this document: BenchChem. [A Comparative Guide to the Forensic Soundness of
Mobile Data Extraction Tools]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602742#assessing-the-forensic-soundness-of-
msab-s-data-extraction-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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